Cas no 1214328-63-8 (3-Chloro-4-phenyl-2,5,6-trifluoropyridine)

• Product Name: 3-Chloro-4-phenyl-2,5,6-trifluoropyridine
• CAS No: 1214328-63-8
• MF: C₁₁H₅ClF₃N
• MW: 243.612312078476
• CID: 4925686
• Update Time: 2025-05-26

3-Chloro-4-phenyl-2,5,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-phenyl-2,5,6-trifluoropyridine
• 3-Chloro-4-phenyl-2,5,6-trifluoropyridine

• Inchi： 1S/C11H5ClF3N/c12-8-7(6-4-2-1-3-5-6)9(13)11(15)16-10(8)14/h1-5H
• InChI Key： FZNZFBXAHSYRDP-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1C1C=CC=CC=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-phenyl-2,5,6-trifluoropyridine

Introduction to 3-Chloro-4-phenyl-2,5,6-trifluoropyridine (CAS No: 1214328-63-8)

3-Chloro-4-phenyl-2,5,6-trifluoropyridine, identified by the chemical identifier CAS No: 1214328-63-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and material science applications. The structural features of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine, particularly the presence of chlorine and fluorine substituents, contribute to its unique chemical properties and reactivity, which are exploited in synthetic chemistry and medicinal chemistry.

The significance of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives are well-documented for their role in various pharmacological targets, including enzymes and receptors involved in metabolic pathways. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the chlorine substituent at the 3-position provides a handle for further functionalization via nucleophilic substitution reactions, allowing chemists to tailor the structure for specific biological activities.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological effects. Studies have demonstrated that these compounds can modulate a variety of cellular processes, making them attractive candidates for treating diseases such as cancer, inflammation, and infectious disorders. For instance, 3-Chloro-4-phenyl-2,5,6-trifluoropyridine has been investigated for its potential role in inhibiting kinases and other enzymes implicated in tumor growth. The trifluoromethyl group at the 2-position further enhances the compound's bioactivity by improving its binding affinity to target proteins.

The agrochemical industry has also recognized the value of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine as a precursor for developing novel pesticides. Fluorinated pyridines exhibit potent herbicidal and insecticidal properties, which are essential for protecting crops from pests and diseases. Researchers have leveraged the structural versatility of this compound to create derivatives with improved efficacy and environmental safety. The combination of chlorine and fluorine substituents allows for fine-tuning of the molecule's properties, such as its solubility and persistence in biological systems.

Advances in synthetic methodologies have further expanded the utility of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine. Modern techniques in organic synthesis enable chemists to construct complex derivatives with precision and efficiency. These methods include cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which facilitate the introduction of aryl groups at specific positions on the pyridine ring. Additionally, palladium-catalyzed transformations have been employed to achieve selective functionalization without compromising the integrity of sensitive functional groups.

The pharmacological profile of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine has been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits promising activity against various disease models. For example, it has demonstrated inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The ability of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine to disrupt CDK activity suggests its potential as an anti-cancer agent. Furthermore, its interaction with other signaling pathways has been explored in models of inflammation and neurodegeneration.

The synthesis of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Starting from commercially available precursors such as 4-bromopyridine or 4-chloropyridine, fluorination reactions using reagents like Selectfluor® or DAST (diethylaminosulfur trifluoride) are typically employed to introduce the trifluoromethyl group at the desired position. Subsequent chlorination can be achieved using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). The phenyl group is often introduced via palladium-catalyzed cross-coupling reactions with appropriate aryl halides.

The development of novel synthetic routes has been instrumental in scaling up the production of 3-Chloro-4-phenyl-2,5,6-trifluoropyridine for industrial applications. Continuous flow chemistry has emerged as a powerful tool for achieving high-throughput synthesis while maintaining consistency in product quality. This approach allows for better control over reaction conditions and minimizes waste generation—a critical consideration in sustainable chemistry practices.

In conclusion,3-Chloro-4-phenyl-2,5,6-trifluoropyridine (CAS No: 1214328-63-8) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications across multiple disciplines within chemical biology. As research continues to uncover new biological targets and synthetic strategies,3-Chloro-4-phenoxyethylamine, along with its derivatives,is poised to play an increasingly important role in drug discovery efforts worldwide.